2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O3S2/c1-14-5-4-6-16(7-14)22-20(24)10-17-13-28-21(23-17)27-12-15-8-18(25-2)11-19(9-15)26-3/h4-9,11,13H,10,12H2,1-3H3,(H,22,24)
• InChI Key: LUPXWBZGVBZBQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide, also known as DMAT, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMAT belongs to the class of thiazole derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide exerts its inhibitory activity by binding to the active site of target enzymes. It has been found to interact with the thiol group of cysteine residues in the active site, leading to the formation of a covalent bond. This results in the inhibition of enzyme activity and downstream cellular signaling pathways.
Biochemical and Physiological Effects:
2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various kinases, including JAK2, FLT3, and Bcr-Abl. 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has also been found to inhibit the activity of proteases, including cathepsin B and cathepsin L. Additionally, 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has been shown to inhibit the activity of phosphatases, including PP2A and PP5.

Advantages and Limitations for Lab Experiments

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has a high potency and specificity for target enzymes, making it a valuable tool compound for studying enzyme function. However, 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has some limitations as well. It can exhibit off-target effects, leading to the inhibition of unintended enzymes. Additionally, 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide can be toxic to cells at high concentrations, limiting its use in cell-based assays.

Future Directions

There are several future directions for the study of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide. One area of research is the development of more potent and selective 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide analogs. This could lead to the identification of new targets for 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide and the development of more effective therapies for various diseases. Another area of research is the study of the pharmacokinetics and toxicity of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide in vivo. This could provide valuable information for the development of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide-based therapies for human use. Finally, the role of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide in various cellular processes, including cell proliferation, differentiation, and apoptosis, could be further explored to identify new therapeutic targets.

Synthesis Methods

The synthesis of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide involves the reaction between 3,5-dimethoxybenzyl chloride and thiosemicarbazide in the presence of sodium hydroxide. The resulting product is then reacted with m-tolylacetic acid to obtain 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide. The purity and yield of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide can be improved by recrystallization and column chromatography.

Scientific Research Applications

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has been extensively studied for its potential use in scientific research. It has been found to exhibit inhibitory activity against a wide range of enzymes, including protein kinases, proteases, and phosphatases. 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has been used as a tool compound to study the role of these enzymes in various cellular processes, including cell proliferation, differentiation, and apoptosis. 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(m-tolyl)acetamide has also been studied for its potential use in the treatment of cancer, neurodegenerative diseases, and infectious diseases.